![molecular formula C13H19BrN2O3S2 B2581142 1-(1-((5-Bromothiophen-2-yl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol CAS No. 2034377-24-5](/img/structure/B2581142.png)
1-(1-((5-Bromothiophen-2-yl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI Code:1S/C10H12BrNO4S2/c11-8-1-2-9 (17-8)18 (15,16)12-5-3-7 (4-6-12)10 (13)14/h1-2,7H,3-6H2, (H,13,14)
. This indicates the presence of elements such as Carbon ©, Hydrogen (H), Bromine (Br), Nitrogen (N), Oxygen (O), and Sulfur (S) in the compound . Physical And Chemical Properties Analysis
This compound has a molecular weight of 354.25 . It is a powder at room temperature .Scientific Research Applications
Synthesis and Characterization
Compounds with structures similar to "1-(1-((5-Bromothiophen-2-yl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol" have been synthesized and characterized, providing insights into their molecular structures and properties. For instance, the synthesis and molecular structure studies of compounds with sulfonyl-piperidin-4-yl and related groups have been extensively documented. These studies involve the use of spectroscopic techniques and X-ray diffraction to confirm the structures, revealing details like conformation of piperidine rings and the geometry around sulfur atoms. This foundational research contributes to the understanding of how such compounds can be manipulated for various applications (Naveen et al., 2015).
Medicinal Chemistry Applications
The structural motifs present in "1-(1-((5-Bromothiophen-2-yl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol" are significant in medicinal chemistry, particularly in the design and synthesis of drug candidates. Research into similar compounds has shown potential in treating diseases like Alzheimer’s through the inhibition of enzymes such as acetylcholinesterase (AChE). This implies that compounds with similar structures could be explored for their therapeutic potentials, offering a starting point for the development of new medications with specific biological activities (Rehman et al., 2018).
Antimicrobial Activity
Compounds featuring sulfonyl-piperidin-4-yl structures have also been studied for their antimicrobial properties. This research is crucial in the development of new antimicrobial agents, where the synthesis and evaluation of such compounds against various pathogens can lead to the discovery of novel treatments for infectious diseases. The structure-activity relationship (SAR) studies of these compounds can inform the design of more effective and selective antimicrobial agents (Vinaya et al., 2009).
Safety and Hazards
properties
IUPAC Name |
1-[1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl]pyrrolidin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19BrN2O3S2/c14-12-1-2-13(20-12)21(18,19)16-7-3-10(4-8-16)15-6-5-11(17)9-15/h1-2,10-11,17H,3-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYFRSYBYJGMIOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CCC(C2)O)S(=O)(=O)C3=CC=C(S3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19BrN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-((5-Bromothiophen-2-yl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.